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Compound of Interest

Compound Name: Calcium chlorate dihydrate

Cat. No.: B159063

Technical Support Center: Calcium Chlorate
Dihydrate

This guide provides researchers, scientists, and drug development professionals with essential
information for the proper storage and handling of hygroscopic calcium chlorate dihydrate,
including troubleshooting common issues encountered during experimentation.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

Storage & Stability
Q1: Why has my container of calcium chlorate dihydrate become wet or turned into a liquid?

Al: This is a common issue caused by the compound's hygroscopic nature. Calcium chlorate
dihydrate readily absorbs moisture from the atmosphere.[1][2] If the container is not sealed
tightly or is stored in a humid environment, the material will attract water molecules from the air,
eventually dissolving into a solution.[1][3] To prevent this, always ensure the container is tightly
closed and stored in a cool, dry, and well-ventilated area.[3][4][5]

Q2: The material in my container is clumpy and hard. Is it still viable for my experiment?
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A2: Clumping indicates that the material has absorbed some moisture. While it may not be fully
compromised, the water content is no longer consistent with the dihydrate form, which can
significantly impact experimental accuracy, especially for reactions sensitive to water or
requiring precise molar concentrations. It is highly recommended to determine the actual water
content before use or to use a fresh, properly stored supply.

Q3: What are the ideal storage conditions for calcium chlorate dihydrate?

A3: The ideal storage conditions are in a tightly sealed container in a cool, dry, well-ventilated
place, protected from physical damage.[3] Avoid areas with high humidity.[6][7] The dihydrate
form is the stable phase at ambient temperatures.[8]

Q4: How does temperature affect the stability of calcium chlorate dihydrate?

A4: The dihydrate form is stable at ambient temperatures.[8] However, thermogravimetric
analysis (TGA) shows that it begins to lose its two water molecules between 100°C and 120°C.
[8] Following this dehydration, the anhydrous calcium chlorate is stable until it starts to
decompose at higher temperatures, typically between 250°C and 300°C.[8] When heated to
decomposition, it can emit toxic fumes.[3][9]

Handling & Safety

Q5: What personal protective equipment (PPE) is mandatory when handling calcium chlorate
dihydrate?

A5: When handling this compound, you should always wear:

o Eye Protection: Chemical safety goggles or a full-face shield are necessary to protect
against dust or splashes.[3][10]

e Hand Protection: Wear protective gloves.[3][11]
e Body Covering: Clean, body-covering clothing is recommended.[3]

o Respiratory Protection: If dust is generated, a NIOSH-approved particulate respirator should
be used.[3]
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Q6: What are the major chemical incompatibilities | should be aware of?

A6: Calcium chlorate is a strong oxidizer and must be kept separate from several substance
classes to avoid dangerous reactions:

Combustible and Organic Materials: Forms flammable and potentially explosive mixtures.[9]
[12]

e Strong Acids (especially Sulfuric Acid): Contact can cause fires or explosions.[9][13]

o Ammonium Compounds: Can lead to spontaneous decomposition and ignition due to the
formation of unstable ammonium chlorate.[9][13]

o Finely Divided Metals: Poses a risk of fire or explosion.[12]
e Cyanides and other easily oxidizable materials.[9][12]
Q7: How should | properly clean up a spill of calcium chlorate dihydrate?

A7: For a dry spill, first evacuate any personnel not wearing appropriate PPE from the area.[12]
Remove all sources of ignition.[12] Carefully sweep up the spilled solid, avoiding dust creation,
and place it into a suitable, covered container for disposal.[3][12] Ventilate the area and wash
the spill site after the material has been collected.[12] Note that dust deposits on floors can
absorb moisture and create a slipping hazard.[3] Disposal may need to be handled as
hazardous waste; consult your local environmental regulations.[12]

Physicochemical Data

The following table summarizes key quantitative data for calcium chlorate dihydrate.
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Property Value Citations
Chemical Formula Ca(ClO3)2 - 2H20 [2]

Molar Mass 243.01 g/mol [2]
Appearance White, monoclinic crystals [2][14]
Density 2.711 g/cm3 [2][14]

Dehydration begins at 100°C;
Decomposition Start Anhydrous form decomposes [2][8]
above 250°C

Solubility in Water 197 g/100 g water at 25°C 9]

Solubility in Other Soluble in ethanol and acetone  [2][14]

Experimental Protocols

Methodology: Gravimetric Determination of Water Content

This protocol details a procedure to quantify the water content of a calcium chlorate
dihydrate sample that is suspected of having absorbed excess moisture.

Objective: To determine the percentage of water in a sample of calcium chlorate dihydrate by
heating it to drive off the water of hydration and measuring the mass loss.

Materials:

e Calcium chlorate dihydrate sample

» Porcelain crucible and lid

o Analytical balance (readable to 0.0001 g)

e Drying oven capable of maintaining 120°C = 5°C

» Desiccator with a desiccant (e.g., anhydrous calcium sulfate)

e Crucible tongs
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Procedure:

e Crucible Preparation: Clean and dry a porcelain crucible and its lid. Heat them in the drying
oven at 120°C for 30 minutes to ensure they are completely dry.

« Initial Weighing: Using crucible tongs, transfer the hot crucible and lid to a desiccator and
allow them to cool to room temperature (approximately 20-30 minutes). Once cooled, weigh
the empty crucible and lid on an analytical balance. Record this mass as M.

o Sample Preparation: Add approximately 2-3 grams of the calcium chlorate dihydrate
sample to the crucible. Weigh the crucible, lid, and sample together. Record this mass as M.

» Heating: Place the crucible with the sample (with the lid slightly ajar to allow water vapor to
escape) into the drying oven set to 120°C. Heat the sample for at least 2 hours. This
temperature is sufficient to drive off the water of hydration without decomposing the
anhydrous salt.[8]

o Cooling: After heating, use tongs to carefully move the crucible and lid to the desiccator.
Allow it to cool completely to room temperature.

e Final Weighing: Once cooled, weigh the crucible, lid, and the now-anhydrous sample.
Record this mass as Ms.

e Heating to Constant Mass (Optional but Recommended): To ensure all water has been
removed, repeat steps 4-6 for 30-minute heating intervals until two consecutive weighings
are within 0.001 g of each other. Use the final stable mass as Ms.

» Calculation:
o Mass of water lost = Mz - Ms
o Initial mass of sample = M2 - M1
o Percentage of water (%) =[(Mz2-Ms)/(Mz2-Mz1)]*100

Expected Result: The theoretical mass loss for the two water molecules in pure calcium
chlorate dihydrate is approximately 14.8%.[8] A higher result indicates the absorption of
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excess atmospheric moisture.

Visual Workflow

The following diagram illustrates the logical workflow for proper storage and handling of
calcium chlorate dihydrate to ensure experimental integrity and safety.

Caption: Workflow for safe handling of calcium chlorate dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. crecompany.com [crecompany.com]

. calcium chlorate dihydrate [chemister.ru]

. technopharmchem.com [technopharmchem.com]
. echemi.com [echemi.com]

. pentachemicals.eu [pentachemicals.eu]

. chiefmedical.com [chiefmedical.com]

. fishersci.co.uk [fishersci.co.uk]

. Calcium chlorate dihydrate | 10035-05-9 | Benchchem [benchchem.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Calcium chlorate | Ca(ClO3)2 | CID 24978 - PubChem [pubchem.ncbi.nim.nih.gov]
e 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 11. cdhfinechemical.com [cdhfinechemical.com]

e 12. nj.gov [nj.gov]

¢ 13. Calcium chlorate - Wikipedia [en.wikipedia.org]

e 14. Calcium chlorate dihydrate | 10035-05-9 [amp.chemicalbook.com]

 To cite this document: BenchChem. [proper storage and handling procedures for
hygroscopic calcium chlorate dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/product/b159063?utm_src=pdf-custom-synthesis
http://www.crecompany.com/company_news_en/Calcium_chloride89.html
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=831
https://www.technopharmchem.com/application/uploads/files/1559487236_CALCIUM_CHLORIDE_DIHYDRATE.pdf
https://www.echemi.com/sds/calcium-chlorate-dihydrate-pd180521114564.html
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Calcium%20chloride%20dihydrate_0671.pdf
https://www.chiefmedical.com/wp-content/uploads/2019/05/M-D6-006-Calcium-Chloride-SDS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10657662&productDescription%3D2.5KG+Calcium+chloride+dihydrate%2C+extra+pure%2C+flak&countryCode=GB&language=en
https://www.benchchem.com/product/b159063
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-chlorate
https://pim-resources.coleparmer.com/sds/53200-30-31-32msds1.pdf
https://www.cdhfinechemical.com/images/product/msds/197_1034230634_CalciumChlorideDihydratePure-CASNO-10035-04-8-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0313.pdf
https://en.wikipedia.org/wiki/Calcium_chlorate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB71120135.htm
https://www.benchchem.com/product/b159063#proper-storage-and-handling-procedures-for-hygroscopic-calcium-chlorate-dihydrate
https://www.benchchem.com/product/b159063#proper-storage-and-handling-procedures-for-hygroscopic-calcium-chlorate-dihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[https://www.benchchem.com/product/b159063#proper-storage-and-handling-procedures-
for-hygroscopic-calcium-chlorate-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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